4-Thiazolidinecarboxylic acid, 2-(2-hydroxyphenyl)-3-(3-mercapto-1-oxopropyl)-
4-Thiazolidinecarboxylic acid, 2-(2-hydroxyphenyl)-3-(3-mercapto-1-oxopropyl)-
Rentiapril is an angiotensin converting enzyme (ACE) inhibitor with antihypertensive activity.
Brand Name:
Vulcanchem
CAS No.:
72679-47-1
VCID:
VC0541210
InChI:
InChI=1S/C13H15NO4S2/c15-10-4-2-1-3-8(10)12-14(11(16)5-6-19)9(7-20-12)13(17)18/h1-4,9,12,15,19H,5-7H2,(H,17,18)
SMILES:
C1C(N(C(S1)C2=CC=CC=C2O)C(=O)CCS)C(=O)O
Molecular Formula:
C13H15NO4S2
Molecular Weight:
313.4 g/mol
4-Thiazolidinecarboxylic acid, 2-(2-hydroxyphenyl)-3-(3-mercapto-1-oxopropyl)-
CAS No.: 72679-47-1
Cat. No.: VC0541210
Molecular Formula: C13H15NO4S2
Molecular Weight: 313.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Rentiapril is an angiotensin converting enzyme (ACE) inhibitor with antihypertensive activity. |
|---|---|
| CAS No. | 72679-47-1 |
| Molecular Formula | C13H15NO4S2 |
| Molecular Weight | 313.4 g/mol |
| IUPAC Name | 2-(2-hydroxyphenyl)-3-(3-sulfanylpropanoyl)-1,3-thiazolidine-4-carboxylic acid |
| Standard InChI | InChI=1S/C13H15NO4S2/c15-10-4-2-1-3-8(10)12-14(11(16)5-6-19)9(7-20-12)13(17)18/h1-4,9,12,15,19H,5-7H2,(H,17,18) |
| Standard InChI Key | BSHDUMDXSRLRBI-UHFFFAOYSA-N |
| SMILES | C1C(N(C(S1)C2=CC=CC=C2O)C(=O)CCS)C(=O)O |
| Canonical SMILES | C1C(N(C(S1)C2=CC=CC=C2O)C(=O)CCS)C(=O)O |
| Appearance | Solid powder |
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